2-bromo-N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide

• Molecular Formula: C19H12BrFN4O
• Molecular Weight: 411.2 g/mol
• IUPAC Name: 2-bromo-N-[2-(4-fluorophenyl)benzotriazol-5-yl]benzamide
• InChI: InChI=1S/C19H12BrFN4O/c20-16-4-2-1-3-15(16)19(26)22-13-7-10-17-18(11-13)24-25(23-17)14-8-5-12(21)6-9-14/h1-11H,(H,22,26)
• InChI Key: HRYUCQDZVIVUCV-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC3=NN(N=C3C=C2)C4=CC=C(C=C4)F)Br

Description

2-bromo-N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-bromo-N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide is not fully understood. However, studies have suggested that this compound exerts its anticancer activity by inhibiting the growth and proliferation of cancer cells through the induction of cell cycle arrest and apoptosis. This compound has also been shown to inhibit the activity of various enzymes such as topoisomerase II and protein kinase C, which are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
2-bromo-N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide has been shown to have various biochemical and physiological effects. Studies have shown that this compound has potent antioxidant activity, which helps to protect cells from oxidative stress-induced damage. This compound has also been shown to have anti-inflammatory activity, which helps to reduce inflammation in various tissues and organs. Additionally, this compound has been shown to have analgesic activity, which helps to reduce pain.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-bromo-N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide in lab experiments is its potent anticancer activity against various cancer cell lines. This compound is also relatively easy to synthesize and can be obtained in large quantities. However, one of the major limitations of using this compound in lab experiments is its potential toxicity, which can limit its use in certain applications.

Future Directions

There are several future directions for research on 2-bromo-N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide. One of the major future directions is to further investigate the mechanism of action of this compound and identify its molecular targets. Another future direction is to explore the potential applications of this compound in other fields such as neurodegenerative diseases and inflammation. Additionally, further studies are needed to evaluate the safety and toxicity of this compound in vivo.

Synthesis Methods

The synthesis of 2-bromo-N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide can be achieved through a multistep process. The first step involves the reaction of 4-fluoroaniline with 2H-1,2,3-benzotriazole in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form 2-(4-fluorophenyl)-2H-1,2,3-benzotriazole. The second step involves the reaction of 2-(4-fluorophenyl)-2H-1,2,3-benzotriazole with 2-bromo-N-(4-bromophenyl)benzamide in the presence of a base such as potassium carbonate (K2CO3) to form 2-bromo-N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide.

Scientific Research Applications

2-bromo-N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide has been extensively studied for its potential applications in various fields. One of the major research applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anticancer activity against various cancer cell lines such as breast cancer, lung cancer, and colon cancer. This compound has also been studied for its potential applications in the field of neuroscience, where it has been shown to have neuroprotective effects against oxidative stress-induced cell damage.